Chinisatin

• Molecular Formula: C9H5NO3
• Molecular Weight: 175.14 g/mol
• IUPAC Name: 1H-quinoline-2,3,4-trione
• InChI: InChI=1S/C9H5NO3/c11-7-5-3-1-2-4-6(5)10-9(13)8(7)12/h1-4H,(H,10,13)
• InChI Key: XPVHVCNSIGRTIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=O)C(=O)N2

Description

Chinisatin is a useful research compound. Its molecular formula is C9H5NO3 and its molecular weight is 175.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 335 mg (1.89 mmol) of 11a in 4 mL of aqueous 0.1N H2SO4 was added dropwise 10 mL of aqueous 0.2M KIO4 (2 mmol) at 25° C. The mixture was stirred at 25° C. for 2 h, filtered and washed with water, dried to leave 222 mg (67%) of 12a as an almost colorless solid, mp>250° C. 1H NMR (DMSO-d6), 7.043 (d, 1, J=8.4), 7.089 (t, 1, J=7.8), 7.232 (s, 2), 7.577 (t, 1, J=7.8), 7.735 (d, 1, J=7.5), 10.735 (s, 1). 1H NMR (DMSO-d6 +D2O), 7.043 (d, 1), 7.098 (t, 1), 7.577 (t, 1), 7.735 (d, 1). MS, 175 (20, M+), 147 (20), 119 (100), 92 (60). High resolution MS, Calcd for C9H5NO3 175.0267, found 175.0275.